Z-L-p-Fluoro-Phe-chloromethylketone
Description
Z-L-p-Fluoro-Phe-chloromethylketone is a chemical compound with the molecular formula C18H17ClFNO3 and a molecular weight of 349.8 g/mol . It is intended for research use only.
Synthesis Analysis
The synthesis of Z-L-p-Fluoro-Phe-chloromethylketone involves several steps. One method involves the use of formic acid and triethylamine in ethyl acetate at 25℃ for 2 hours . Another method involves the use of sodium tetrahydroborate in tetrahydrofuran and methanol . Further purification is achieved through silica gel column chromatography .Scientific Research Applications
Fluorescent Probes in Biomedical Research
Z-L-p-Fluoro-Phe-chloromethylketone: can be used in the design and synthesis of fluorescent probes. These probes are crucial in biomedical research for detecting biomolecules or molecular activities within cells through fluorescence signals. The compound’s properties may allow for the creation of probes that are sensitive, selective, and non-toxic, making them ideal for real-time monitoring of biological processes .
Environmental Monitoring
In environmental science, fluorescent probes synthesized using Z-L-p-Fluoro-Phe-chloromethylketone can detect pollutants and toxins in various ecosystems. The compound’s stability and reactivity with specific environmental targets make it suitable for creating sensors that provide accurate and timely data for ecological assessments .
Food Safety Analysis
The food industry can benefit from the use of Z-L-p-Fluoro-Phe-chloromethylketone in developing fluorescent probes to detect contamination. These probes can identify the presence of harmful bacteria, chemicals, and other hazardous substances in food products, ensuring consumer safety and compliance with health regulations .
Material Science
In material science, Z-L-p-Fluoro-Phe-chloromethylketone can contribute to the development of new materials with fluorescent properties. These materials can be used in various applications, including the creation of novel sensors, imaging agents, and diagnostic tools .
Chemical Synthesis
This compound can play a role in chemical synthesis as a building block for creating complex molecules. Its reactive nature allows chemists to construct molecules with precise structural and functional attributes, which are essential in pharmaceuticals and other chemical industries .
Molecular Detection
Lastly, Z-L-p-Fluoro-Phe-chloromethylketone can be integral in the development of molecular detection technologies. It can be used to create assays and tests that identify and quantify specific molecules in biological samples, which is vital for research in genomics, proteomics, and metabolomics .
properties
IUPAC Name |
benzyl N-[(2S)-4-chloro-1-(4-fluorophenyl)-3-oxobutan-2-yl]carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17ClFNO3/c19-11-17(22)16(10-13-6-8-15(20)9-7-13)21-18(23)24-12-14-4-2-1-3-5-14/h1-9,16H,10-12H2,(H,21,23)/t16-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SSXSAFSLNOWRIX-INIZCTEOSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)NC(CC2=CC=C(C=C2)F)C(=O)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)COC(=O)N[C@@H](CC2=CC=C(C=C2)F)C(=O)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17ClFNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60427234 |
Source
|
| Record name | Z-L-p-Fluoro-Phe-chloromethylketone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60427234 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
349.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Z-L-p-Fluoro-Phe-chloromethylketone | |
CAS RN |
400771-48-4 |
Source
|
| Record name | Z-L-p-Fluoro-Phe-chloromethylketone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60427234 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(Benzyloxy)carbonyl]-4-hydroxypyrrolidine-2-carboxylic acid](/img/structure/B554266.png)
![glycine, N-methyl-N-[(phenylmethoxy)carbonyl]-](/img/structure/B554275.png)
